Eicosapentaenoyl Serotonin

• CAS No.: 199875-71-3
• Product Name: Eicosapentaenoyl Serotonin
• Molecular Formula: C30H40N2O2
• Molecular Weight: 460.662
• IUPAC Name: (5Z,8Z,11Z,14Z,17Z)-N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]icosa-5,8,11,14,17-pentaenamide
• Standard InChI: InChI=1S/C30H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(34)31-23-22-26-25-32-29-21-20-27(33)24-28(26)29/h3-4,6-7,9-10,12-13,15-16,20-21,24-25,32-33H,2,5,8,11,14,17-19,22-23H2,1H3,(H,31,34)/b4-3-,7-6-,10-9-,13-12-,16-15-
• Standard InChIKey: RYPAMQYLBIIZHL-KBRNBYEHSA-N
• SMILES: CCC=CCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CNC2=C1C=C(C=C2)O
• Appearance: Solid powder
• Description: Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase (FAAH) and TRPV1 antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Eicosapentaenoyl Serotonin
• Reference: 1: Wang Y, Balvers MGJ, Hendriks HFJ, Wilpshaar T, van Heek T, Witkamp RF, Meijerink J. Docosahexaenoyl serotonin emerges as most potent inhibitor of IL-17 and CCL-20 released by blood mononuclear cells from a series of N-acyl serotonins identified in human intestinal tissue. Biochim Biophys Acta. 2017 Sep;1862(9):823-831. doi: 10.1016/j.bbalip.2017.05.008. Epub 2017 May 16. PubMed PMID: 28526351.; 2: Verhoeckx KC, Voortman T, Balvers MG, Hendriks HF, M Wortelboer H, Witkamp RF. Presence, formation and putative biological activities of N-acyl serotonins, a novel class of fatty-acid derived mediators, in the intestinal tract. Biochim Biophys Acta. 2011 Oct;1811(10):578-86. doi: 10.1016/j.bbalip.2011.07.008. Epub 2011 Jul 21. PubMed PMID: 21798367.
• PubChem Compound: 91746210
• Last Modified: Nov 11 2021